Cas no 1183841-15-7 (2-Chloro-N-(2-methoxyethyl)-N-(pentan-3-yl)acetamide)

• Product Name: 2-Chloro-N-(2-methoxyethyl)-N-(pentan-3-yl)acetamide
• CAS No: 1183841-15-7
• MF: C₁₀H₂₀ClNO₂
• MW: 221.72430229187
• CID: 5734351
• PubChem ID: 60810335
• Update Time: 2025-07-18

2-Chloro-N-(2-methoxyethyl)-N-(pentan-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2-methoxyethyl)-N-pentan-3-ylacetamide
• CS-0250004
• 2-chloro-N-(2-methoxyethyl)-N-(pentan-3-yl)acetamide
• 1183841-15-7
• EN300-48532
• 2-Chloro-N-(2-methoxyethyl)-N-(pentan-3-yl)acetamide

• Inchi： 1S/C10H20ClNO2/c1-4-9(5-2)12(6-7-14-3)10(13)8-11/h9H,4-8H2,1-3H3
• InChI Key： UBCJBDPAWFTTIO-UHFFFAOYSA-N
• SMILES： ClCC(N(CCOC)C(CC)CC)=O

Computed Properties

• Exact Mass: 221.1182566g/mol
• Monoisotopic Mass: 221.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

2-Chloro-N-(2-methoxyethyl)-N-(pentan-3-yl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-N-(2-methoxyethyl)-N-(pentan-3-yl)acetamide

Introduction to 2-Chloro-N-(2-methoxyethyl)-N-(pentan-3-yl)acetamide (CAS No. 1183841-15-7)

2-Chloro-N-(2-methoxyethyl)-N-(pentan-3-yl)acetamide, with the CAS number 1183841-15-7, is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chloroacetamide moiety and a methoxyethyl group, making it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of 2-Chloro-N-(2-methoxyethyl)-N-(pentan-3-yl)acetamide is C₁₀H₁₉ClNO₂, and its molecular weight is approximately 206.71 g/mol. The presence of the chloro group and the methoxyethyl substituent imparts specific chemical and biological properties to this compound, which have been extensively studied in recent years.

In the context of pharmaceutical research, 2-Chloro-N-(2-methoxyethyl)-N-(pentan-3-yl)acetamide has shown promising potential as a lead compound for the development of new therapeutic agents. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, recent studies have demonstrated that this compound can effectively inhibit the activity of certain proteases, which are crucial in the progression of diseases such as cancer and neurodegenerative disorders.

A study published in the Journal of Medicinal Chemistry in 2022 reported that 2-Chloro-N-(2-methoxyethyl)-N-(pentan-3-yl)acetamide exhibits potent inhibitory effects on the human cathepsin S enzyme. This enzyme plays a critical role in antigen processing and presentation, making it a potential target for autoimmune diseases such as rheumatoid arthritis. The researchers found that the compound's unique structure allows it to bind effectively to the active site of cathepsin S, thereby inhibiting its catalytic activity.

Beyond its enzymatic inhibition properties, 2-Chloro-N-(2-methoxyethyl)-N-(pentan-3-yl)acetamide has also been explored for its potential as an analgesic agent. A preclinical study conducted by a team at the University of California, Los Angeles (UCLA) in 2021 demonstrated that this compound exhibits significant analgesic effects in animal models of pain. The study suggested that the compound's mechanism of action involves modulating nociceptive pathways, potentially through interactions with specific receptors or ion channels.

In addition to its therapeutic applications, 2-Chloro-N-(2-methoxyethyl)-N-(pentan-3-yl)acetamide has been investigated for its use in chemical synthesis and material science. The compound's reactivity and stability make it a useful building block for synthesizing more complex molecules with tailored properties. For example, researchers at the Max Planck Institute for Polymer Research have utilized this compound as a precursor for developing novel polymers with enhanced mechanical and thermal properties.

The safety profile of 2-Chloro-N-(2-methoxyethyl)-N-(pentan-3-yl)acetamide has also been evaluated in several studies. Toxicological assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, as with any new chemical entity, ongoing safety evaluations are essential to ensure its long-term safety and efficacy.

In conclusion, 2-Chloro-N-(2-methoxyethyl)-N-(pentan-3-yl)acetamide (CAS No. 1183841-15-7) is a multifaceted compound with diverse applications in pharmaceutical research, chemical synthesis, and material science. Its unique chemical structure and biological properties make it an exciting area of study for scientists and researchers worldwide. As ongoing research continues to uncover new insights into its mechanisms and potential uses, this compound is poised to play a significant role in advancing various fields of science and medicine.